Cas no 61109-43-1 (Benzene, 1-nitro-3-(2-propenylthio)-)

Benzene, 1-nitro-3-(2-propenylthio)- structure
61109-43-1 structure
Product Name:Benzene, 1-nitro-3-(2-propenylthio)-
CAS No:61109-43-1
MF:C9H9NO2S
MW:195.238260984421
CID:491683
PubChem ID:71399289
Update Time:2025-04-19

Benzene, 1-nitro-3-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-nitro-3-(2-propenylthio)-
    • 1-nitro-3-prop-2-enylsulfanylbenzene
    • DTXSID50820659
    • 61109-43-1
    • 1-Nitro-3-[(prop-2-en-1-yl)sulfanyl]benzene
    • Inchi: 1S/C9H9NO2S/c1-2-6-13-9-5-3-4-8(7-9)10(11)12/h2-5,7H,1,6H2
    • InChI Key: TWCNWVNIALAIQW-UHFFFAOYSA-N
    • SMILES: S(CC=C)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 195.03547
  • Monoisotopic Mass: 195.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 43.14
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